5-Bromo-1-cyclopentyl-6-fluorobenzimidazole

• IUPAC Name: 5-bromo-1-cyclopentyl-6-fluorobenzimidazole
• InChI: InChI=1S/C12H12BrFN2/c13-9-5-11-12(6-10(9)14)16(7-15-11)8-3-1-2-4-8/h5-8H,1-4H2
• InChI Key: SHUPBRKZTUHLFC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=NC3=CC(=C(C=C32)F)Br
• Molecular Formula: C12H12BrFN2
• DSSTOX Substance ID: DTXSID10742883
• Molecular Weight: 283.14 g/mol
• CAS No.: 1365272-22-5

Description

5-Bromo-1-cyclopentyl-6-fluorobenzimidazole, also known as this compound, is a useful research compound. Its molecular formula is C12H12BrFN2 and its molecular weight is 283.144. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Antiviral Activities

One of the primary applications of benzimidazole derivatives, closely related to 5-Bromo-1-cyclopentyl-6-fluorobenzimidazole, is in the domain of enzyme inhibition and the enhancement of antiviral activities. For instance, terbenzimidazoles have been identified as potent inhibitors of topoisomerase I, an enzyme crucial for DNA replication and cell division. This inhibition has significant implications for anticancer drug development, with studies showing that specific derivatives exhibit cytotoxicity towards human lymphoblastoma cells, indicating their potential as cancer therapeutics (Rangarajan et al., 2000).

Antimicrobial and Antifungal Properties

Benzimidazole derivatives are also noted for their antimicrobial and antifungal properties. Research has demonstrated that novel benzimidazole compounds possess significant activity against a range of bacterial and fungal pathogens. This includes efficacy against strains such as Candida albicans, showcasing the potential for these compounds to serve as templates for developing new antimicrobial agents. For example, synthesis efforts have led to compounds that show comparable or superior activity against fungal pathogens when compared to commercially available fungicides, with minimum inhibitory concentrations indicating potent fungicidal properties (Ahmadi & Nahri-Niknafs, 2011).

Biological Synthesis and Evaluation

The chemo-enzymatic synthesis of 5,6-disubstituted benzimidazole ribo- and 2'-deoxyribonucleosides has been explored, revealing the substrate activity of these compounds for certain enzymes. This research highlights the potential utility of benzimidazole derivatives in biochemical synthesis, particularly in the creation of nucleoside analogs. Although the synthesized nucleosides showed no significant inhibitory activity against a broad spectrum of DNA and RNA viruses, the study underscores the importance of benzimidazole derivatives in the development of novel biochemical compounds (Konstantinova et al., 2012).

Targeted Drug Design

The computational design of benzimidazole derivatives for inhibiting Escherichia coli DNA Gyrase B suggests a targeted approach to drug discovery. This involves the synthesis of compounds based on a pharmacophore model, aiming to interfere with bacterial DNA replication mechanisms. Such efforts point to the strategic use of benzimidazole derivatives in designing drugs with specific microbial targets, showcasing their versatility in addressing antibiotic resistance (Aroso et al., 2021).